
comprehensive literature review of Javanicin C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Javanicin C
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Javanicin C: A Comprehensive Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
Javanicin C is a naphthoquinone pigment first isolated from the fungus Fusarium javanicum.[1]

[2] It has since been identified in other fungal species, including the endophytic fungus

Chloridium sp. isolated from the neem tree (Azadirachta indica).[3][4][5] As a member of the

naphthoquinone class of compounds, Javanicin C has attracted scientific interest due to its

diverse biological activities, which include antibacterial, antifungal, and cytotoxic properties.[4]

[6][7] This in-depth technical guide provides a comprehensive literature review of Javanicin C,

summarizing key quantitative data, detailing experimental protocols, and visualizing its

mechanisms of action to support further research and drug development efforts.

Physicochemical Properties
Property Value Reference

Molecular Formula C15H14O6 [1]

Molecular Weight 290.27 g/mol [1]

IUPAC Name

5,8-dihydroxy-2-(1-

hydroxyethyl)-6-methoxy-7-

methyl-1,4-

dihydronaphthalene-1,4-dione
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Biological Activities
Javanicin C has demonstrated a range of biological activities, with notable potency against

specific pathogens and cancer cell lines.

Antibacterial Activity
Javanicin C exhibits selective antibacterial activity, with particular efficacy against

Pseudomonas species.[3][4][8] This is significant as Pseudomonas aeruginosa is a notoriously

difficult-to-treat, often multidrug-resistant, opportunistic human pathogen.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of Javanicin C against Bacteria

Bacterial Species MIC (µg/mL) Reference

Pseudomonas aeruginosa 2 [3][8]

Pseudomonas fluorescens 2 [8]

Escherichia coli 20-40 [8]

Bacillus sp. 20-40 [8]

Antifungal Activity
Javanicin C also displays antifungal properties against a variety of fungal pathogens.[4][6][9]

Its activity against the opportunistic yeast Candida albicans and the pathogenic mold Fusarium

oxysporum is of particular interest.[6][8]

Table 2: Minimum Inhibitory Concentration (MIC) of Javanicin C against Fungi
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Fungal Species MIC (µg/mL) Reference

Candida albicans 6.16 (IC50) [6]

Candida albicans 20-40 [8]

Fusarium oxysporum 20-40 [8]

Cryptococcus neoformans 25 [9][10]

Verticillium dahliae 10 [3]

Cercospora arachidicola 5 [3]

Cytotoxic Activity
Recombinant javanicin has been shown to possess anti-proliferative activity against human

breast cancer cell lines.[7][11]

Table 3: Cytotoxic Activity (IC50) of Recombinant Javanicin against Human Breast Cancer Cell

Lines

Cell Line IC50 (µg/mL) Reference

MCF-7 75-85 [11]

MDA-MB-231 60-85 [11]

Mechanism of Action
The biological activities of Javanicin C appear to stem from multiple mechanisms, primarily

centered on the disruption of fundamental cellular processes.

Inhibition of Pyruvate Decarboxylase
An early proposed mechanism of action for javanicin is the inhibition of pyruvate

decarboxylase, a key enzyme in anaerobic glycolysis.[11] This inhibition is thought to result

from a reaction with the coenzyme thiamine pyrophosphate and is correlated with its antifungal

activity.[11] Javanicin C was also found to inhibit the oxidative decarboxylation of α-

ketoglutarate in tomato mitochondria.[11]
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Intracellular Targeting and Disruption of Fungal
Metabolism
Studies on the effect of recombinant javanicin on Cryptococcus neoformans have provided

significant insights into its antifungal mechanism.[9][10] Proteomic analysis revealed that

javanicin penetrates the fungal cell and interferes with intracellular processes, particularly

carbohydrate metabolism and energy production.[9][10] This leads to a disruption of the

glycolysis pathway and mitochondrial respiration.[9][10]

The following diagram illustrates the proposed mechanism of action of recombinant javanicin in

C. neoformans, based on proteomic data.
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Caption: Proposed intracellular mechanism of recombinant javanicin in C. neoformans.

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature on

Javanicin C.

Isolation and Purification of Javanicin C from
Chloridium sp.
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The following workflow outlines the general steps for the isolation and purification of Javanicin
C from the endophytic fungus Chloridium sp..[3][4][8]
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Start: Pure culture of Chloridium sp.

1. Liquid or Solid Media Culture

2. Extraction with Organic Solvent
(e.g., Ethyl Acetate)

3. Concentration under Reduced Pressure

4. Chromatographic Purification
(e.g., Silica Gel Column)

5. Crystallization

6. Structural Elucidation
(X-ray Crystallography, NMR, MS)

End: Purified Javanicin C

 

Start: Javanicin C and Microbial Culture

1. Prepare serial dilutions of Javanicin C
in a 96-well microtiter plate.

2. Inoculate each well with a standardized
microbial suspension.

3. Incubate the plate at the appropriate
temperature and duration.

4. Visually inspect for microbial growth.

5. Determine the MIC as the lowest concentration
with no visible growth.

End: MIC Value
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Start: Cancer Cell Lines and Javanicin C

1. Seed cancer cells in a 96-well plate
and allow to adhere.

2. Treat cells with various concentrations
of Javanicin C.

3. Incubate for a specified period
(e.g., 24-48 hours).

4. Add MTT solution to each well.

5. Incubate to allow formazan crystal formation
in viable cells.

6. Add a solubilizing agent (e.g., DMSO)
to dissolve formazan crystals.

7. Measure absorbance at a specific wavelength
(e.g., 570 nm).

8. Calculate the IC50 value.

End: IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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